Cas no 78009-99-1 (Phosphonium, [7-(2-hexyl-1,3-dioxolan-2-yl)heptyl]triphenyl-, bromide)

• Product Name: Phosphonium, [7-(2-hexyl-1,3-dioxolan-2-yl)heptyl]triphenyl-, bromide
• CAS No: 78009-99-1
• MF: C₃₄H₄₆BrO₂P
• MW: 597.605610370636
• CID: 530515
• PubChem ID: 11135736
• Update Time: 2025-04-19

Phosphonium, [7-(2-hexyl-1,3-dioxolan-2-yl)heptyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [7-(2-hexyl-1,3-dioxolan-2-yl)heptyl]triphenyl-, bromide
• 7-(2-hexyl-1,3-dioxolan-2-yl)heptyl-triphenylphosphanium,bromide
• DTXSID00456427
• 78009-99-1

• Inchi： 1S/C34H46O2P.BrH/c1-2-3-4-17-26-34(35-28-29-36-34)27-18-6-5-7-19-30-37(31-20-11-8-12-21-31,32-22-13-9-14-23-32)33-24-15-10-16-25-33;/h8-16,20-25H,2-7,17-19,26-30H2,1H3;1H/q+1;/p-1
• InChI Key： RDFRVDXBTQSCBY-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCC1(CCCCCC)OCCO1

Computed Properties

• Exact Mass: 596.24188g/mol
• Monoisotopic Mass: 596.24188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 537
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų